tert-Butyl 3,4-dihydroquinoline-1(2H)-carboxylate
CAS No.: 123387-53-1
Cat. No.: VC21306534
Molecular Formula: C14H19NO2
Molecular Weight: 233.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123387-53-1 |
|---|---|
| Molecular Formula | C14H19NO2 |
| Molecular Weight | 233.31 g/mol |
| IUPAC Name | tert-butyl 3,4-dihydro-2H-quinoline-1-carboxylate |
| Standard InChI | InChI=1S/C14H19NO2/c1-14(2,3)17-13(16)15-10-6-8-11-7-4-5-9-12(11)15/h4-5,7,9H,6,8,10H2,1-3H3 |
| Standard InChI Key | GVSRWAIRQCMAHG-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)N1CCCC2=CC=CC=C21 |
| Canonical SMILES | CC(C)(C)OC(=O)N1CCCC2=CC=CC=C21 |
Introduction
tert-Butyl 3,4-dihydroquinoline-1(2H)-carboxylate is a chemical compound used primarily in laboratory, scientific, and industrial research settings. It is not intended for human consumption or therapeutic use. This compound is a derivative of quinoline, which is a heterocyclic aromatic organic compound. The tert-butyl group attached to the quinoline structure serves as a protecting group, which is commonly used in organic synthesis to protect functional groups from unwanted reactions.
Applications and Uses
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Research and Synthesis: This compound is primarily used in organic synthesis as an intermediate. It can be involved in various chemical reactions, such as deprotection steps or further functionalization of the quinoline ring.
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Pharmaceutical and Chemical Industry: The quinoline derivatives are of interest in pharmaceutical research due to their potential biological activities, including antimalarial and anticancer properties.
Safety and Handling
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Hazard Statements: Although specific hazard statements for tert-Butyl 3,4-dihydroquinoline-1(2H)-carboxylate are not detailed, similar compounds often carry warnings related to toxicity and irritation (e.g., H302, H315, H319, H332, H335) .
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Precautionary Measures: Handling should include protective measures such as gloves, safety glasses, and working in a well-ventilated area.
Data Table
| Property | Description |
|---|---|
| Molecular Formula | Not explicitly provided, inferred as similar to C14H19NO2 |
| Molecular Weight | Not specified |
| Purity | Typically 98% |
| Storage Conditions | Sealed, 2-8°C |
| Applications | Organic synthesis, pharmaceutical research |
| Safety Precautions | Protective gear, well-ventilated area |
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